1-(propylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-propylsulfonyl-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C16H21F3N2O3S/c1-2-9-25(23,24)21-8-4-5-12(11-21)15(22)20-14-7-3-6-13(10-14)16(17,18)19/h3,6-7,10,12H,2,4-5,8-9,11H2,1H3,(H,20,22)
• InChI Key: QWPISGJEVVFVIA-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H21F3N2O3S
• Molecular Weight: 378.4 g/mol

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives has been increasing steadily in the last 30 years. The synthetic methods for introducing TFMP groups within other molecules generally involve an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Chemical Reactions Analysis

Trifluoromethyl phenyl sulfone is traditionally a nucleophilic trifluoromethylating agent. Arylthiolate anions can form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone, which can undergo an intramolecular single electron transfer (SET) reaction under visible light irradiation.

Scientific Research Applications

Pharmaceutical Development

. Its presence can improve the lipophilicity of a molecule, which is crucial for the pharmacokinetics of drug candidates. This compound could be used in the design of new medications that require increased stability and lipophilicity, potentially leading to drugs with better efficacy and longer duration in the body.

Agrochemical Research

. They can be used to create pesticides and herbicides with improved properties, such as increased potency, better environmental stability, and lower toxicity to non-target organisms. This compound could contribute to the synthesis of new agrochemicals that meet the growing global demand for high-efficiency crop protection agents.

Synthetic Chemistry

. Its use could streamline the synthesis of complex fluorinated molecules, which are often challenging to produce due to the reactivity of fluorine atoms.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. This suggests a promising future for the development of new compounds with similar structures.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with arylthiolate anions .

Mode of Action

The compound can form electron donor-acceptor (EDA) complexes with arylthiolate anions . These complexes can undergo an intramolecular single electron transfer (SET) reaction under visible light irradiation . This process leads to the trifluoromethylation of thiophenols .

Biochemical Pathways

The trifluoromethylation of thiophenols suggests that it may influence pathways involving thiophenols .

Result of Action

The trifluoromethylation of thiophenols could potentially alter the properties and functions of these molecules .

Action Environment

The compound’s interaction with arylthiolate anions under visible light irradiation suggests that light exposure may play a role in its activity .